Cas no 756900-98-8 (tert-butyl N-(2,3-dihydroxyphenyl)methylcarbamate)

tert-butyl N-(2,3-dihydroxyphenyl)methylcarbamate structure
756900-98-8 structure
Product Name:tert-butyl N-(2,3-dihydroxyphenyl)methylcarbamate
CAS No:756900-98-8
MF:C12H17NO4
MW:239.267683744431
CID:539134
PubChem ID:12185657
Update Time:2025-04-19

tert-butyl N-(2,3-dihydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(2,3-dihydroxyphenyl)methyl]-, 1,1-dimethylethyl ester
    • tert-butyl N-[(2,3-dihydroxyphenyl)methyl]carbamate
    • tert-butyl N-(2,3-dihydroxyphenyl)methylcarbamate
    • DTXSID90479640
    • 756900-98-8
    • EN300-12455816
    • Inchi: 1S/C12H17NO4/c1-12(2,3)17-11(16)13-7-8-5-4-6-9(14)10(8)15/h4-6,14-15H,7H2,1-3H3,(H,13,16)
    • InChI Key: FRDBUXVQKWBQDU-UHFFFAOYSA-N
    • SMILES: O(C(NCC1C=CC=C(C=1O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 239.11575802g/mol
  • Monoisotopic Mass: 239.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 78.8Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl N-[(2,3-dihydroxyphenyl)methyl]carbamate
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Enamine
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Enamine
EN300-12455816-1.0g
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$785.0 2023-05-25
Enamine
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Enamine
EN300-12455816-10.0g
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Enamine
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Enamine
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